Cas no 653599-38-3 (Fluoranthene, 3,3'-(9,9-dimethyl-9H-fluorene-2,7-diyl)bis-)

• Product Name: Fluoranthene, 3,3'-(9,9-dimethyl-9H-fluorene-2,7-diyl)bis-
• CAS No: 653599-38-3
• MF: C₄₇H₃₀
• MW: 594.741112232208
• CID: 399824
• PubChem ID: 58645154
• Update Time: 2025-04-19

Fluoranthene, 3,3'-(9,9-dimethyl-9H-fluorene-2,7-diyl)bis- Chemical and Physical Properties

Names and Identifiers

• Fluoranthene, 3,3'-(9,9-dimethyl-9H-fluorene-2,7-diyl)bis-
• 3-(7-fluoranthen-3-yl-9,9-dimethylfluoren-2-yl)fluoranthene
• DTXSID50729592
• 3,3'-(9,9-Dimethyl-9H-fluorene-2,7-diyl)difluoranthene
• 653599-38-3

• Inchi： 1S/C47H30/c1-47(2)43-25-27(29-21-23-41-33-11-5-3-9-31(33)39-15-7-13-37(29)45(39)41)17-19-35(43)36-20-18-28(26-44(36)47)30-22-24-42-34-12-6-4-10-32(34)40-16-8-14-38(30)46(40)42/h3-26H,1-2H3
• InChI Key： FQCXXZQAIJZEKZ-UHFFFAOYSA-N
• SMILES： C1(C)(C)C2C=C(C3=CC=C4C5C=CC=CC=5C5=CC=CC3=C45)C=CC=2C2C=CC(C3=CC=C4C5C=CC=CC=5C5=CC=CC3=C45)=CC1=2

Computed Properties

• Exact Mass: 594.2349
• Monoisotopic Mass: 594.234750957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 47
• Rotatable Bond Count: 2
• Complexity: 1080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0